(R)-Methyl 5-(1-(benzyloxy)-3-((tert-butoxycarbonyl)amino)-1-oxopropan-2-yl)furan-2-carboxylate

• Molecular Formula: C21H25NO7
• Molecular Weight: 403.4 g/mol
• IUPAC Name: methyl 5-[(2R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-oxo-1-phenylmethoxypropan-2-yl]furan-2-carboxylate
• InChI: InChI=1S/C21H25NO7/c1-21(2,3)29-20(25)22-12-15(16-10-11-17(28-16)19(24)26-4)18(23)27-13-14-8-6-5-7-9-14/h5-11,15H,12-13H2,1-4H3,(H,22,25)/t15-/m1/s1
• InChI Key: MCIQXWWYLRCIRM-OAHLLOKOSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@H](C1=CC=C(O1)C(=O)OC)C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C1=CC=C(O1)C(=O)OC)C(=O)OCC2=CC=CC=C2

Description

The compound "(R)-Methyl 5-(1-(benzyloxy)-3-((tert-butoxycarbonyl)amino)-1-oxopropan-2-yl)furan-2-carboxylate" is a chiral organic molecule featuring a furan-2-carboxylate backbone substituted with a benzyloxy-protected carbonyl group, a tert-butoxycarbonyl (Boc)-protected amino group, and a methyl ester. The Boc group enhances stability during synthetic processes, while the benzyloxy moiety may influence solubility and reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: tert-butyl(5-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)furan-2-yl)methylcarbamate

Key Similarities :

• Furan Core : Both compounds contain a furan ring, a heterocyclic scaffold critical for electronic and steric interactions in drug design.
• Boc-Protected Amino Group: The tert-butoxycarbonyl group is present in both compounds, indicating shared strategies for amine protection during synthesis .

Key Differences :

• In contrast, the target compound has a simpler propan-2-yl chain with a benzyloxy group.
• Functional Groups: The patent compound lacks the benzyloxy and methyl ester groups but features fluorine atoms and a chromenone system, likely improving metabolic stability and target binding .

Table 1: Comparative Data

Property	Target Compound	Patent Compound (Example 75)
Molecular Weight	Not explicitly reported (estimated ~450–500 g/mol)	615.7 g/mol (M++1)
Melting Point	Not available	163–166°C
Key Functional Groups	Benzyloxy, Boc-amine, methyl ester	Pyrazolo-pyrimidine, fluorophenyl, chromenone, Boc
Synthetic Method	Not reported in evidence	Suzuki-Miyaura coupling with Pd catalysis
Yield	Not available	63%

Methodological Comparison with Zygocaperoside and Isorhamnetin-3-O Glycoside

• Analytical Techniques : Both compounds were characterized via UV, $ ^1H $-NMR, and $ ^{13}C $-NMR, which are standard for elucidating furan derivatives and glycosides. Similar methods would apply to the target compound’s structural validation .
• Functional Group Diversity : Unlike the target compound, these natural products lack synthetic protecting groups (e.g., Boc), highlighting differences in origin (natural vs. synthetic) and application scope.

Research Findings and Implications

• Synthetic Efficiency : The patent compound’s 63% yield via Suzuki coupling suggests that palladium-catalyzed cross-coupling could be viable for synthesizing furan derivatives like the target compound, though substituent compatibility must be verified .
• Stability and Reactivity : The Boc group in both compounds ensures amine protection under basic conditions, but the benzyloxy group in the target compound may necessitate selective deprotection strategies absent in the patent example.
• Biological Relevance : Fluorine atoms in the patent compound likely enhance bioavailability and target affinity, whereas the target compound’s benzyloxy group may prioritize solubility or intermediate functionalization.

Limitations and Data Gaps

• The evidence lacks direct data on the target compound’s physical properties (e.g., melting point, solubility) and synthetic details, limiting quantitative comparisons.